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Abstract

This document provides a detailed overview of the analytical methodologies for the
chromatographic separation of bilastine and its related impurities. Bilastine is a second-
generation antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and
urticaria.[1][2] Ensuring the purity and quality of the drug substance and its formulated products
is critical for its safety and efficacy. This application note outlines validated High-Performance
Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)
methods, summarizing key chromatographic parameters and experimental protocols.
Additionally, it includes a visual representation of the general analytical workflow to guide
researchers in the method development and validation process.

Introduction

The presence of impurities in active pharmaceutical ingredients (APIs) can arise from the
manufacturing process, degradation of the drug substance, or interaction with packaging
materials.[3] Regulatory agencies require stringent control and monitoring of these impurities.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15557937#bc-rfq
https://ijper.org/sites/default/files/IndJPhaEdRes-58-2s-582.pdf
https://ijpda.org/index.php/journal/article/view/555
https://www.bocsci.com/im-bilastine-and-impurities-list-443.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Therefore, robust and reliable analytical methods are essential for the identification and

quantification of bilastine and its process-related and degradation impurities.[4] This note

details several chromatographic approaches that have been successfully employed for this

purpose.

Chromatographic Methods for Bilastine Analysis

Several reversed-phase HPLC (RP-HPLC) and UPLC methods have been developed and
validated for the determination of bilastine and its impurities.[5][6][7] These methods offer high

resolution, sensitivity, and specificity. A summary of various reported methods is presented in

the tables below for easy comparison.

HPLC Methods Summary

Parameter Method 1 Method 2 Method 3 Method 4
) ) Phenomenex
Inertsil ODS-3® Octadecylsilane Waters C18 (150 o
Gemini C18 (150
Column (150x 4.6 mm,5 (C18) (250 mm x  x 4.6mm, 5um)
mm x 4,60 mm,
pum)[8] 4.6 mm, 5 um)[9] [10]
Spum)[6]
10 mM
] ~Acetonitrile and ) )
ammonium Methanol:Acetoni ) Formic acid:
) ] Ammonium
Mobile Phase acetate (pH 6.00) trile (90:10 % Methanol (50:50
acetate pH 5.0
and methanol vIv)[9] vIv)[6]
) (85:15% v/Vv)[10]
(gradient)[8]
Flow Rate 1.0 mL/min[8] 1.0 mL/min[9] 1.0 mL/min[10] 0.8 mL/min[6]
Detection (UV) 275 nm[8] 280 nm[9] 215 nm[10] 282 nm[6]
Retention Time Not Specified 3.484 min[9] 2.519 min[10] 2.167 min[6]
_ _ 160-240
Linearity Range 20-120 pg/ml[9] 25-150 pg/mli[10]  5-100 pg/mL[6]
Hg/mL[8]
" 0.08931
LOD Not Specified 0.1352 pg/mi[9] 0.45 pg/mi[10]
Hg/mL[6]
N 0.27063
LOQ Not Specified 0.4098 pg/mi[9] 1.20 pg/mi[10]
Hg/mL[6]
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UPLC Methods Summary

Parameter Method 5 Method 6
Acquity UPLC CSH Phenyl-
Phenomenex C8 (50 x 2.1 mm,
Column hexyl (150 mm x 2.1 mm, 1.7
1.7 um)[7]
Hm)[11][12]
pH 3.5 Sodium Phosphate 0.05% TFA in water and 0.05%
Mobile Phase 10mM Buffer: Methanol: TFA in Acetonitrile (gradient)
Acetonitrile (60:30:10 v/iviV)[7] [11][12]
Flow Rate 0.5 mL/min[7] 0.10 mL/min[12]
Detection (UV) 248 nm[7] 275 nm[12]
Retention Time 1.19 min[7] Not Specified
Linearity Range 50-150 pg/mL[7] Not Specified

Impurity-A: 0.16 pg/ml,
Impurity-B: 0.16 pg/ml,

LOD Not Specified ]
Impurity-C: 0.16 pg/ml,
Bilastine: 0.17 pg/ml[12]
Impurity-A: 0.53 pg/ml,
Impurity-B: 0.52 pug/ml,
LOQ Not Specified pury Ha

Impurity-C: 0.54 pg/ml,
Bilastine: 0.55 pg/mli[12]

Experimental Protocol: Stability-Indicating RP-HPLC

Method

This protocol is based on a validated stability-indicating RP-HPLC method for the determination

of bilastine and its degradation products.[8]

1. Instrumentation

o High-Performance Liquid Chromatography (HPLC) system with a UV detector.

* Inertsil ODS-3® column (150 x 4.6 mm, 5 pum).
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Data acquisition and processing software.

. Reagents and Materials

Bilastine reference standard

Ammonium acetate (analytical grade)

Methanol (HPLC grade)

Water (HPLC grade)

Ortho-phosphoric acid (for pH adjustment)

. Chromatographic Conditions

Mobile Phase A: 10 mM Ammonium Acetate buffer (pH adjusted to 6.00 with ortho-
phosphoric acid).

Mobile Phase B: Methanol.

Gradient Program: (A representative gradient can be optimized as follows)

[¢]

0-5 min: 70% A, 30% B

[e]

5-20 min: Ramp to 30% A, 70% B

[e]

20-25 min: Hold at 30% A, 70% B

o

25-30 min: Return to 70% A, 30% B

Flow Rate: 1.0 mL/min.

Column Temperature: Ambient.

Detection Wavelength: 275 nm.

Injection Volume: 20 pL.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

5.

. Preparation of Solutions

Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of bilastine reference
standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with
methanol.

Working Standard Solution (100 pg/mL): Dilute 1 mL of the standard stock solution to 10 mL
with the mobile phase.

Sample Preparation (from tablets): Weigh and finely powder not fewer than 20 tablets.
Transfer a portion of the powder equivalent to 20 mg of bilastine into a 20 mL volumetric
flask. Add about 15 mL of methanol, sonicate for 15 minutes, and then dilute to volume with
methanol. Filter the solution through a 0.45 pm syringe filter. Dilute 1 mL of the filtered
solution to 10 mL with the mobile phase to obtain a final concentration of 100 pg/mL.[9]

Forced Degradation Studies To establish the stability-indicating nature of the method, forced

degradation studies should be performed on bilastine.

Acid Hydrolysis: Treat the drug solution with 0.1 N HCI at 60°C.

Base Hydrolysis: Treat the drug solution with 0.1 N NaOH at 60°C.
Oxidative Degradation: Treat the drug solution with 3% hydrogen peroxide.
Thermal Degradation: Expose the solid drug to heat (e.g., 105°C).

Photolytic Degradation: Expose the drug solution to UV light.[9]

Visual Workflow and Diagrams

The following diagrams illustrate the general workflow for the chromatographic analysis of

bilastine and a conceptual representation of the separation process.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.ijpsonline.com/articles/quality-by-design-based-stability-indicating-quantitative-reverse-phase-high-performance-liquid-chromatography-method-development-5422.html?view=mobile
https://www.ijpsonline.com/articles/quality-by-design-based-stability-indicating-quantitative-reverse-phase-high-performance-liquid-chromatography-method-development-5422.html?view=mobile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample & Standard Preparation

Weighing of Weighing of
Bilastine Sample Reference Standard

'

Dissolution in
Appropriate Solvent

'

Serial Dilution to
Working Concentration

'

Filtration through
0.45 um Filter

Chromatogr‘?hic Analysis

Injection into
HPLC/UPLC System

'

Separation on
Chromatographic Column

l

UV Detection

Data Procesv;ing & Reporting

Peak Integration
and Identification

'

Quantification of
Bilastine & Impurities

'

Generation of
Analysis Report

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Chromatographic System Output
Injector Mobile Phase @l Detector >l Chromatogram
(Separated Peaks)

(=)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Chromatographic Separation of
Bilastine and Its Impurities]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557937/docs#application-note-chromatographic-
separation-of-bilastine-and-its-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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